BENGHE Methodological & Application

Check Availability & Pricing

Application of AM3102 in Neuroscience
Research: Awaiting Compound Identification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AM3102

Cat. No.: B10768088

Initial searches for the compound "AM3102" in the context of neuroscience research have not
yielded specific results, suggesting a potential typographical error in the compound name. To
provide accurate and detailed Application Notes and Protocols as requested, clarification of the

correct compound identifier is necessary.

Extensive searches were conducted to gather information on the mechanism of action, in vivo
studies, electrophysiological effects, and behavioral impacts of a compound designated
AM3102. These searches did not identify a specific molecule with this name that is currently
indexed in prominent scientific databases for neuroscience research. The initial results pointed
to compounds with similar alphanumeric designations, such as MK-3102 (Omarigliptin, a drug
for diabetes) and TAS-102 (an anticancer agent), neither of which are primarily investigated for
neurological applications.

Further attempts to identify the correct compound by searching for variations of the name or
broader categories of "AM" compounds in neuroscience were also unsuccessful in pinpointing
a specific "AM3102."

Without the correct identification of the molecule, it is not possible to provide the requested
detailed information, including:

e Quantitative Data: Summaries of IC50, EC50, binding affinities, or other quantitative
measures from experimental studies.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b10768088?utm_src=pdf-interest
https://www.benchchem.com/product/b10768088?utm_src=pdf-body
https://www.benchchem.com/product/b10768088?utm_src=pdf-body
https://www.benchchem.com/product/b10768088?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Experimental Protocols: Detailed methodologies for key experiments such as in vivo
microdialysis, electrophysiological recordings, or behavioral assays.

» Signaling Pathways and Workflows: Diagrams illustrating the molecular interactions and
experimental procedures related to the compound.

To proceed with generating the comprehensive Application Notes and Protocols, please verify
and provide the correct name of the compound of interest. Any additional identifiers, such as a
full chemical name, CAS number, or a reference to a specific publication, would be highly
beneficial in ensuring the accuracy and relevance of the information provided. Once the correct
compound is identified, a thorough literature review will be conducted to assemble the
requested data, protocols, and visualizations.

 To cite this document: BenchChem. [Application of AM3102 in Neuroscience Research:
Awaiting Compound Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10768088#application-of-am3102-in-neuroscience-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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